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Abstract
This document provides detailed application notes and protocols for performing a GPR35

internalization assay. G protein-coupled receptor 35 (GPR35) is an orphan receptor implicated

in various physiological and pathological processes, including inflammation and metabolic

disorders. Agonist-induced internalization of GPR35 is a critical step in the regulation of its

signaling and represents a key functional readout for pharmacological studies. This guide offers

step-by-step instructions for two robust methods to quantify GPR35 internalization: a cell

surface ELISA and an immunofluorescence-based imaging assay. Additionally, it includes a

summary of quantitative data for known GPR35 agonists and antagonists, as well as diagrams

illustrating the signaling pathway and experimental workflows.

Introduction
G protein-coupled receptors (GPCRs) are the largest family of cell surface receptors and are

prominent drug targets. Upon agonist binding, GPCRs activate intracellular signaling pathways,

primarily through G proteins and β-arrestins. A key regulatory mechanism for many GPCRs,

including GPR35, is desensitization and internalization, which is often mediated by β-arrestin.

[1] This process involves the translocation of the receptor from the plasma membrane to

intracellular compartments, such as endosomes.[2]
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Measuring receptor internalization is a direct way to assess the functional consequences of

ligand binding and can be used to characterize the potency and efficacy of agonists, as well as

the inhibitory effects of antagonists. The protocols described herein are designed for

researchers in academic and industrial settings who are investigating GPR35 pharmacology

and seeking to develop novel therapeutics targeting this receptor.

GPR35 Signaling and Internalization Pathway
Upon activation by an agonist, GPR35 undergoes a conformational change, leading to the

recruitment and activation of intracellular signaling partners. While GPR35 can couple to

various G proteins, its internalization is primarily driven by the recruitment of β-arrestin.[3] β-

arrestin binding to the phosphorylated C-terminus of the activated receptor targets it for

clathrin-mediated endocytosis.[4]
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Cell Surface ELISA Workflow

1. Seed cells expressing
N-terminally tagged GPR35

in a 24-well plate

2. Starve cells and treat
with agonist/antagonist

3. Fix cells with
paraformaldehyde 4. Block with BSA 5. Incubate with HRP-conjugated

anti-tag antibody
6. Wash and add

substrate 7. Measure absorbance
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Immunofluorescence Workflow

1. Seed cells on
coverslips

2. Treat with
agonist/antagonist

3. Fix and permeabilize
cells 4. Block with serum 5. Incubate with primary

anti-GPR35 antibody
6. Incubate with fluorescent
secondary antibody & DAPI

7. Mount coverslips and
image with confocal microscope
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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